Cas no 2172195-50-3 (4-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 4-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiomorpholine-1,1-dione
• CAS No: 2172195-50-3
• MF: C₉H₁₂ClN₃O₂S
• MW: 261.728479385376
• CID: 5862094
• PubChem ID: 165518164
• Update Time: 2025-10-23

4-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiomorpholine-1,1-dione
• 2172195-50-3
• EN300-1290861

• Inchi： 1S/C9H12ClN3O2S/c1-7-6-8(10)12-9(11-7)13-2-4-16(14,15)5-3-13/h6H,2-5H2,1H3
• InChI Key： OCIAAABZUVNQQZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)N1CCS(CC1)(=O)=O

Computed Properties

• Exact Mass: 261.0338755g/mol
• Monoisotopic Mass: 261.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.5Ų

Additional information on 4-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiomorpholine-1,1-dione

Research Briefing on 4-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiomorpholine-1,1-dione (CAS: 2172195-50-3)

4-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiomorpholine-1,1-dione (CAS: 2172195-50-3) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiomorpholine-1,1-dione core and chloro-methylpyrimidinyl substituent, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further preclinical and clinical evaluation.

The synthesis of 4-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiomorpholine-1,1-dione involves a multi-step process that ensures high purity and yield. Key steps include the condensation of 4-chloro-6-methylpyrimidine-2-carboxylic acid with thiomorpholine-1,1-dione under optimized reaction conditions. Advanced analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography have been employed to confirm the compound's structural integrity and purity. These methodologies are critical for ensuring reproducibility and scalability in industrial applications.

Recent in vitro studies have demonstrated that 4-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiomorpholine-1,1-dione exhibits potent inhibitory activity against several kinases, including those implicated in cancer and inflammatory diseases. Specifically, the compound has shown nanomolar IC50 values against JAK2 and PI3K kinases, which are key targets in oncology and autoimmune disorders. Mechanistic studies suggest that the compound binds to the ATP-binding site of these kinases, thereby disrupting downstream signaling pathways. These findings underscore its potential as a lead compound for the development of targeted therapies.

In vivo pharmacokinetic studies in rodent models have revealed favorable absorption and distribution profiles for 4-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiomorpholine-1,1-dione. The compound demonstrates good oral bioavailability and a half-life conducive to once-daily dosing. Additionally, preliminary toxicity assessments indicate a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These properties make it a viable candidate for further development, though additional studies are needed to assess long-term safety and efficacy in higher organisms.

The therapeutic potential of 4-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiomorpholine-1,1-dione extends beyond kinase inhibition. Recent exploratory research has highlighted its anti-inflammatory properties, mediated through the modulation of NF-κB and MAPK signaling pathways. In models of acute and chronic inflammation, the compound has shown efficacy comparable to existing anti-inflammatory drugs, with the added advantage of a novel mechanism of action. These findings open new avenues for its application in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 4-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiomorpholine-1,1-dione. Issues such as metabolic stability, potential drug-drug interactions, and formulation optimization need to be addressed in subsequent studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials. Future research directions may include structural modifications to enhance selectivity and potency, as well as combination studies with existing therapeutics to evaluate synergistic effects.

In conclusion, 4-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiomorpholine-1,1-dione (CAS: 2172195-50-3) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its dual functionality as a kinase inhibitor and anti-inflammatory agent, coupled with favorable pharmacokinetic properties, positions it as a versatile tool for therapeutic development. Continued research and investment in this compound could yield significant advancements in the treatment of cancer and inflammatory diseases, addressing unmet medical needs and improving patient outcomes.